4-Chloro-6-ethenylquinoline

• Molecular Formula: C11H8ClN
• Molecular Weight: 189.64 g/mol
• IUPAC Name: 4-chloro-6-ethenylquinoline
• InChI: InChI=1S/C11H8ClN/c1-2-8-3-4-11-9(7-8)10(12)5-6-13-11/h2-7H,1H2
• InChI Key: USHUYFAJDWRMFL-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CC2=C(C=CN=C2C=C1)Cl

Description

4-Chloro-6-ethenylquinoline is a useful research compound. Its molecular formula is C11H8ClN and its molecular weight is 189.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 6-bromo-4-chloroquinoline (6.52 g, 26.88 mmol; see J. Med. Chem., 21, 268 (1978)), tributyl(vinyl)tin (8.95 g, 28.22 mmol), and tetrakistriphenylphosphine palladium (0) (0.62 g, 0.54 mmol) in 1,4-dioxane (150 mL) was refluxed for 2.0 h, cooled to room temperature, and concentrated in vacuo. The residue was purified by flash chromatography on silica gel (0-4% MeOH:CH2Cl2) to give the title compound (5.1 g) as a pale yellow solid. MS (ES)+ m/e 190 [M+H]+. This material was used directly in the next step.

Synthesis routes and methods II

Procedure details